![molecular formula C5H11Cl2N3 B3021834 1-(1H-imidazol-2-yl)-N-methylmethanamine CAS No. 473927-72-9](/img/structure/B3021834.png)
1-(1H-imidazol-2-yl)-N-methylmethanamine
Overview
Description
“1-(1H-imidazol-2-yl)-N-methylmethanamine” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Synthesis Analysis
The synthesis of imidazole derivatives has been a topic of interest in medicinal chemistry due to their significant biological activity . The synthesis methods used in the preparation of imidazole derivatives have shown biological activity as antibacterial, anti-inflammatory, analgesic, antifungal, anticancer, antidepressants, including inside the biological activities of different therapeutic diseases .
Molecular Structure Analysis
The structure of imidazole is planar, with 3 carbon and 2 nitrogen atoms in 1 and 3 positions . It exists in two equivalent tautomeric forms because the hydrogen atom can be located on either of the two nitrogen atoms .
Chemical Reactions Analysis
Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes . It is amphoteric in nature, i.e., it shows both acidic and basic properties .
Scientific Research Applications
Fluorescence Properties in Chemical Probes
1-(1H-imidazol-2-yl)-N-methylmethanamine and its derivatives have been studied for their fluorescence properties. For instance, Zheng Wen-yao (2012) synthesized a compound with this structure and found that it can coordinate with Zn2+, resulting in strong fluorescence. This property makes it potentially useful in the development of fluorescent probes for various applications (Zheng Wen-yao, 2012).
Corrosion Inhibition
A study by M. Yadav, T. Sarkar, and Taniya Purkait (2015) explored the use of similar amino acid compounds as corrosion inhibitors for N80 steel in HCl solution. Their research showed that these compounds can act as mixed-type corrosion inhibitors, highlighting the potential use of this compound in protecting metals from corrosion (M. Yadav, T. Sarkar, Taniya Purkait, 2015).
Synthesis of Metal Complexes and Biological Activity
In 2020, A. N. al-Hakimi et al. synthesized a ligand from (1H-benzo[d]imidazol-2-yl) methanamine and studied its metal complexes. They found that these complexes exhibited significant antibacterial, antifungal, and antitumor activities, suggesting the potential of this compound in medicinal chemistry (A. N. al-Hakimi et al., 2020).
Synthesis and Characterization of Novel Derivatives
B. Vishwanathan and B. Gurupadayya (2014) synthesized a series of novel derivatives from this compound. These derivatives were characterized using various spectroscopic techniques, indicating the compound's versatility in forming novel chemical entities (B. Vishwanathan, B. Gurupadayya, 2014).
Applications in Multicomponent Reactions
U. Galli et al. (2019) described a novel multicomponent reaction using 1H-(imidazol-5-yl)-N-substituted methanamines, which includes derivatives of this compound. This reaction led to the synthesis of imidazopyrazine derivatives, demonstrating the compound's utility in complex organic syntheses (U. Galli et al., 2019).
Crystallographic Studies
Hanna Skrzypiec et al. (2012) conducted crystallographic studies on imidazole-4-imines derived from similar structures, highlighting the importance of these compounds in structural chemistry and crystallography (Hanna Skrzypiec et al., 2012).
Mechanism of Action
Target of Action
Imidazole derivatives are known to interact with a wide range of targets due to their broad range of chemical and biological properties . They are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Mode of Action
Imidazole derivatives are known to exhibit a variety of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Biochemical Pathways
Imidazole derivatives are known to interact with a variety of biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
Imidazole derivatives are known to have a wide range of pharmacokinetic properties due to their diverse chemical structures .
Result of Action
Imidazole derivatives are known to have a wide range of effects at the molecular and cellular level due to their diverse biological activities .
Action Environment
The action of imidazole derivatives can be influenced by a variety of environmental factors due to their diverse chemical structures and biological activities .
Safety and Hazards
The safety data sheet for a similar compound, (1-Methyl-1H-imidazol-2-yl)methanol, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Future Directions
Imidazole derivatives continue to be a rich source of chemical diversity and have been the focus of many research studies due to their broad range of chemical and biological properties . The development of new drugs based on imidazole-containing analogs is a remarkable area of interest in the field of medicinal chemistry .
properties
IUPAC Name |
1-(1H-imidazol-2-yl)-N-methylmethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3/c1-6-4-5-7-2-3-8-5/h2-3,6H,4H2,1H3,(H,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXNGQGIWLUWGBV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=NC=CN1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
111.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
473927-72-9 | |
Record name | [(1H-imidazol-2-yl)methyl](methyl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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